Di-2-pyridyl ketone benzoylhydrazone

• CAS RN: 101342-95-4
• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• IUPAC Name: N-(dipyridin-2-ylmethylideneamino)benzamide
• InChI: InChI=1S/C18H14N4O/c23-18(14-8-2-1-3-9-14)22-21-17(15-10-4-6-12-19-15)16-11-5-7-13-20-16/h1-13H,(H,22,23)
• InChI Key: JKDNNYIZVUOWOE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NN=C(C2=CC=CC=N2)C3=CC=CC=N3
• Pictograms: Irritant

Description

Di-2-pyridyl ketone benzoylhydrazone (DPKBH) is a ligand widely employed in analytical chemistry. Its chemical formula is C₁₈H₁₄N₄O , and its molecular weight is approximately 302.33 g/mol . DPKBH is known for its chelating properties and ability to form stable complexes with transition metal ions.

Chemical Reactions Analysis

DPKBH is primarily used for the spectrophotometric determination of transition metal ions. It forms colored complexes with metals such as Cu(II) , Pb(II) , and Cd(II) . The ligand’s optical properties change upon complex formation, allowing for sensitive detection. Differential pulse polarography (DPP) and voltammetry are common techniques for analyzing DPKBH-metal complexes.

Physical And Chemical Properties Analysis

• Melting Point : DPKBH melts at approximately 137-140°C .
• Optical Properties : DPKBH undergoes intraligand charge-transfer transitions, leading to color changes upon complex formation.